Cas no 825654-87-3 (2-(3-chloro-2-methoxyphenyl)acetonitrile)

2-(3-chloro-2-methoxyphenyl)acetonitrile structure
825654-87-3 structure
Product Name:2-(3-chloro-2-methoxyphenyl)acetonitrile
CAS No:825654-87-3
MF:C9H8ClNO
MW:181.618921279907
MDL:MFCD18393601
CID:687517
PubChem ID:17989277
Update Time:2025-04-19

2-(3-chloro-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 3-chloro-2-methoxy-
    • 2-(3-chloro-2-methoxyphenyl)acetonitrile
    • ASVPOCGEQKGLQQ-UHFFFAOYSA-N
    • SCHEMBL3531950
    • 3-Chloro-2-methoxybenzylcyanide
    • 825654-87-3
    • (3-Chloro-2-methoxyphenyl)acetonitrile
    • DTXSID70591990
    • EN300-1983429
    • MDL: MFCD18393601
    • Inchi: 1S/C9H8ClNO/c1-12-9-7(5-6-11)3-2-4-8(9)10/h2-4H,5H2,1H3
    • InChI Key: ASVPOCGEQKGLQQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(CC#N)=C1OC

Computed Properties

  • Exact Mass: 181.0294416g/mol
  • Monoisotopic Mass: 181.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33Ų

2-(3-chloro-2-methoxyphenyl)acetonitrile Pricemore >>

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Enamine
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